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Abstract

This document provides a comprehensive guide for designing and executing experiments to
investigate the effects of suchilactone, a natural lignan compound, on the cell cycle of cancer
cells, with a specific focus on its potential to induce G1 phase arrest. Suchilactone has been
identified as an inhibitor of the SHP2 phosphatase, a key node in signaling pathways that drive
cell proliferation.[1][2] By inactivating SHP2, suchilactone can suppress downstream
pathways like RAS/MAPK and PI3K/AKT, which are critical for cell growth and survival.[1][3] A
logical consequence of inhibiting these pro-proliferative pathways is the induction of cell cycle
arrest, a critical mechanism for controlling tumor growth.[4] This guide details the molecular
rationale, experimental workflows, and step-by-step protocols for cell cycle analysis by flow
cytometry and Western blot analysis of key G1 checkpoint proteins.

Introduction: The Rationale for Investigating
Suchilactone and G1 Arrest

The cell cycle is a tightly regulated process that governs cell proliferation. The transition from
the G1 phase (growth) to the S phase (DNA synthesis) is a critical checkpoint, often referred to
as the restriction point.[5][6] This checkpoint ensures that cells only commit to DNA replication
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when conditions are favorable and the DNA is undamaged.[5][7] Dysregulation of the G1/S
checkpoint is a hallmark of cancer, leading to uncontrolled cell division.[4]

Key regulators of the G1/S transition include the Cyclin D-CDK4/6 and Cyclin E-CDK2
complexes.[5] These kinases phosphorylate the Retinoblastoma protein (pRb), a tumor
suppressor that, in its hypophosphorylated state, binds to and inhibits the E2F family of
transcription factors.[8][9] Phosphorylation of pRb by Cyclin-CDK complexes leads to the
release of E2F, which then activates the transcription of genes necessary for S phase entry.[6]
[8] This process is negatively regulated by CDK inhibitors (CKIs) such as p21Waf1/Cipl and
p27Kipl.[10]

Suchilactone has been shown to inhibit SHP2, a phosphatase that plays a crucial role in
activating pro-proliferative signaling cascades like the RAS/MAPK and PI3K/AKT pathways.[1]
[2] These pathways are known to promote the expression of G1 cyclins, particularly Cyclin D1.
[11] Therefore, by inhibiting SHP2, suchilactone is hypothesized to decrease the levels of key
G1 cyclins, leading to reduced CDK activity, sustained pRb-mediated repression of E2F, and
ultimately, an arrest of the cell cycle in the G1 phase. This application note provides the
experimental framework to test this hypothesis.

Molecular Pathway: Suchilactone's Proposed
Mechanism of G1 Arrest

The proposed mechanism by which suchilactone induces G1 phase arrest is centered on its
inhibition of the SHP2 phosphatase and the subsequent downstream effects on the core cell
cycle machinery.
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Caption: Proposed signaling pathway for suchilactone-induced G1 arrest.
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Experimental Design and Workflow

A systematic approach is crucial to definitively characterize the effect of suchilactone on the
cell cycle. The following workflow outlines the key experimental stages, from initial dose-

response determination to detailed molecular analysis.

Start: Select Cancer Cell Line

1. Dose-Response & Time-Course
(e.g., MTT/CCK-8 Assay)

Determine IC50 & Optimal Time

2. Cell Synchronization (Optional)
(e.g., Serum Starvation)

3. Treat Cells with Suchilactone
(IC50 concentration)

4a. Cell Cycle Analysis 4b. Protein Expression Analysis
(Flow Cytometry with Pl Staining) (Western Blot)

5. Data Analysis & Interpretation

Click to download full resolution via product page

Caption: Overall experimental workflow for investigating suchilactone.
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Detailed Protocols
Protocol 1: Cell Culture and Synchronization

Objective: To prepare and synchronize cancer cells for subsequent treatment and analysis.
Synchronization, while optional, can enhance the resolution of cell cycle effects by enriching
the population in the G1 phase prior to treatment.[12][13]

Materials:

Selected cancer cell line (e.g., human breast cancer cell line MCF-7 or acute myeloid
leukemia cell line SHI-1)

o Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-
Streptomycin)

e Serum-free medium

e Phosphate-Buffered Saline (PBS)
e Trypsin-EDTA

o Cell culture flasks/plates

e Incubator (37°C, 5% CO2)
Procedure (Serum Starvation):

o Seed cells in complete growth medium and allow them to attach and grow to 50-60%
confluency.

o Aspirate the complete growth medium and wash the cells twice with sterile PBS.

o Add serum-free medium to the cells and incubate for 24-48 hours. The optimal duration for
starvation should be determined empirically for each cell line to achieve a high percentage of
cells in the GO/G1 phase.[12][14]

 After the starvation period, replace the serum-free medium with complete growth medium
containing the desired concentrations of suchilactone or vehicle control (e.g., DMSO). This
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"release” from starvation will allow the synchronized cells to re-enter the cell cycle.[12]

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Objective: To quantify the distribution of cells in different phases of the cell cycle (G0/G1, S,
and G2/M) based on their DNA content.[15]

Materials:

e Treated and control cells
e PBS

e Trypsin-EDTA

e 70% ice-cold ethanol

e Propidium lodide (PI) staining solution (50 pg/mL Pl and 100 pg/mL RNase Ain PBS).[16]
[17]

Flow cytometer
Procedure:

o Harvest Cells: Collect both adherent and floating cells. For adherent cells, wash with PBS,
detach with Trypsin-EDTA, and then combine with the supernatant containing floating cells.

e Wash: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and
wash the cell pellet with cold PBS. Repeat the centrifugation.

» Fixation: Resuspend the cell pellet in 500 puL of cold PBS. While gently vortexing, add 4.5 mL
of ice-cold 70% ethanol dropwise to fix and permeabilize the cells.[16][18]

o Storage: Incubate the cells on ice for at least 30 minutes or store them at -20°C for up to
several weeks.[16]

» Staining: Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5 minutes to pellet
them. Discard the ethanol and wash the pellet with PBS.
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o Resuspend the cell pellet in 500 pL of PI/RNase A staining solution. The RNase A is crucial
to degrade RNA, which PI can also bind to, ensuring that the fluorescence signal is
proportional to the DNA content.[16]

 Incubation: Incubate the cells in the dark at room temperature for 15-30 minutes.[17][19]

» Analysis: Analyze the samples on a flow cytometer. Collect the fluorescence data for at least
10,000 single-cell events. The data is typically displayed as a histogram of fluorescence
intensity, where the first peak represents GO/G1 cells (2n DNA content), and the second
peak represents G2/M cells (4n DNA content). Cells in S phase will have an intermediate
DNA content.[15][20]

Example Data Table:

Treatment Group % Cells in GO/G1 % CellsinS % Cells in G2IM
Vehicle Control 55.2+3.1 305+£25 143+1.8
Suchilactone (IC50) 789145 12.1+1.9 9.0+£15

Protocol 3: Western Blot Analysis of G1/S Checkpoint
Proteins

Objective: To measure the protein expression levels of key regulators of the G1/S transition to
elucidate the molecular mechanism of suchilactone-induced G1 arrest.

Key Protein Targets:

G1 Cyclins: Cyclin D1, Cyclin E

G1 CDKs: CDK4, CDK6

CDK Inhibitors (CKIs): p21Waf1/Cipl, p27Kipl

Tumor Suppressor: Phosphorylated Rb (p-Rb) and total Rb

Loading Control: 3-actin or GAPDH
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Materials:

Treated and control cells

RIPA lysis buffer with protease and phosphatase inhibitors
BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Primary antibodies (specific for the target proteins)
HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Protein Extraction: Lyse the cells with ice-cold RIPA buffer. Centrifuge to pellet cell debris
and collect the supernatant containing the protein lysate.

Quantification: Determine the protein concentration of each lysate using a BCA assay.

SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 pg) from each sample and
separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis
(SDS-PAGE).

Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in
TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against the
target proteins (e.g., anti-Cyclin D1, anti-p-Rb) overnight at 4°C, following the manufacturer's
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recommended dilutions.

e Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate
HRP-conjugated secondary antibody for 1 hour at room temperature.

o Detection: After further washing, apply a chemiluminescent substrate and capture the signal
using an imaging system.

e Analysis: Quantify the band intensities using densitometry software. Normalize the intensity
of each target protein to the corresponding loading control. A decrease in Cyclin D1, Cyclin
E, and p-Rb, coupled with an increase in p21 or p27, would support the hypothesis of a G1
arrest.[21][22][23]

Example Data Table:

Relative Cyclin D1

Treatment Group Level Relative p-Rb Level Relative p21 Level
eve

Vehicle Control 1.00+£0.12 1.00 £ 0.09 1.00£0.15

Suchilactone (IC50) 0.35+0.08 0.28 £ 0.06 250+0.31

Troubleshooting and Considerations

o Cell Line Variability: The response to suchilactone and the optimal conditions for
synchronization can vary significantly between cell lines. It is essential to optimize protocols
for each specific cell type.

o Antibody Specificity: Ensure the specificity of all primary antibodies used in Western blotting
by checking the manufacturer's validation data and, if necessary, using positive and negative
controls.

+ Flow Cytometry Gating: Proper gating is critical for accurate cell cycle analysis. Use forward
scatter (FSC) and side scatter (SSC) to exclude debris and doublets to ensure you are
analyzing single cells.

o Compound Stability: Prepare fresh dilutions of suchilactone for each experiment from a
frozen stock to ensure consistent activity.
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Conclusion

The experimental framework outlined in this application note provides a robust methodology for
investigating the effects of suchilactone on the cell cycle. By combining quantitative cell cycle
profiling via flow cytometry with mechanistic insights from Western blot analysis, researchers
can effectively determine if suchilactone induces a G1 phase arrest and elucidate the
underlying molecular events. These studies are crucial for characterizing the anti-proliferative
properties of suchilactone and evaluating its potential as a therapeutic agent in cancer
treatment.

References

o Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2. (2021).
Journal of Cellular and Molecular Medicine. [Link]

» Niclosamide Induces Cell Cycle Arrest in G1 Phase in Head and Neck Squamous Cell
Carcinoma Through Let-7d/CDC34 Axis. (2019). Frontiers in Oncology. [Link]

o Dephosphorylation of the Retinoblastoma protein (Rb) inhibits cancer cell EMT via Zeb.
Oncotarget. [Link]

 Effects of suchilactone on proliferation of various tumour cells. ResearchGate. [Link]

» Control of cell cycle transcription during G1 and S phases. (2014). Nature Reviews
Molecular Cell Biology. [Link]

e Serum Starvation Induced Cell Cycle Synchronization Facilitates Human Somatic Cells
Reprogramming. (2012). PLoS ONE. [Link]

e G1/S Checkpoint Regulation of the Cell Cycle. QIAGEN GeneGlobe. [Link]
» DNA Cell Cycle Analysis with PI. University of Massachusetts Medical School. [Link]
o Over-expression of cyclin D1 regulates Cdk4 protein synthesis. (2004). Oncogene. [Link]

o Assaying cell cycle status using flow cytometry. (2013). Current Protocols in Molecular
Biology. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b12309853/docs?utm_src=pdf-body#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs?utm_src=pdf-body#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs?utm_src=pdf-body#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs?utm_src=pdf-body#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8718742/
https://www.frontiersin.org/articles/10.3389/fonc.2018.00699/full
https://www.oncotarget.com/article/28169/text/
https://www.benchchem.com/product/b12309853/docs?utm_src=pdf-body#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.researchgate.net/figure/Effects-of-suchilactone-on-proliferation-of-various-tumour-cells-A-The-chemical_fig1_357492931
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4383344/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3328498/
https://www.qiagen.com/us/knowledge-and-support/gene-and-pathway-analysis/pathway-central/g1-s-checkpoint-regulation-of-the-cell-cycle
https://www.umassmed.edu/globalassets/flow-cytometry/files/dna-cell-cycle-with-pi.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2823223/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4142274/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Effects of SU101 in combination with cytotoxic agents on the growth of subcutaneous tumor
xenografts. (2000). Anti-Cancer Drugs. [Link]

Biological effects of G1 phase arrest compound, sesquicillin, in human breast cancer cell
lines. (2002). Cancer Letters. [Link]

G1/S transition. Wikipedia. [Link]

Enterolactone induces G1-phase cell cycle arrest in non-small cell lung cancer cells by
down-regulating cyclins and cyclin-dependent kinases. (2013). BMC Cancer. [Link]

p27Kipl and p21Cipl Are Not Required for the Formation of Active D Cyclin-cdk4
Complexes. (2000). Molecular and Cellular Biology. [Link]

Plant compounds slow the growth of tumor cells. (1999). University of Wisconsin-Madison
News. [Link]

Reversible and effective cell cycle synchronization method for studying stage-specific
processes. (2024). bioRxiv. [Link]

Isoobtusilactone A induces cell cycle arrest and apoptosis through reactive oxygen
species/apoptosis signal-regulating kinase 1 signaling pathway in human breast cancer cells.
(2007). Cancer Research. [Link]

Piperine Causes G1 Phase Cell Cycle Arrest and Apoptosis in Melanoma Cells through
Checkpoint Kinase-1 Activation. (2014). PLoS ONE. [Link]

How to perform cell synchronization in specific cell cycle phases. Bitesize Bio. [Link]
Cell Cycle Analysis by Propidium lodide Staining. UCL. [Link]

Retinoblastoma protein. Wikipedia. [Link]

What are SLC7A11 inhibitors and how do they work?. Patsnap Synapse. [Link]

Flow Cytometry Protocol | 10 Hints & Tips. Assay Genie. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10984102/
https://pubmed.ncbi.nlm.nih.gov/12359372/
https://en.wikipedia.org/wiki/G1/S_transition
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3842609/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC85208/
https://news.wisc.edu/plant-compounds-slow-the-growth-of-tumor-cells/
https://www.biorxiv.org/content/10.1101/2024.03.01.582989v1
https://pubmed.ncbi.nlm.nih.gov/17671211/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0094298
https://bitesizebio.com/22997/cell-synchronization-in-specific-cell-cycle-phases/
https://www.ucl.ac.uk/cancer/sites/cancer/files/cell_cycle_analysis_by_propidium_iodide_staining.pdf
https://en.wikipedia.org/wiki/Retinoblastoma_protein
https://www.patsnap.com/synapse/articles/what-are-slc7a11-inhibitors-and-how-do-they-work
https://www.assaygenie.com/flow-cytometry-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The G1-S checkpoint in fission yeast is not a general DNA damage checkpoint. (2008).
Journal of Cell Science. [Link]

Regulation of G1 Cell Cycle Progression: Distinguishing the Restriction Point from a
Nutrient-Sensing Cell Growth Checkpoint(s). (2004). Cancer Research. [Link]

Intestinal cell cycle regulations. Interactions of cyclin D1, Cdk4, and p21Cipl. (1997). Annals
of Surgery. [Link]

Cell Synchronisation Methods. Assay Genie. [Link]

The Role of SLC7A11 in Cancer: Friend or Foe?. (2022). International Journal of Molecular
Sciences. [Link]

(A) Western blot analysis performed with anti-p21 and cyclin-D1... ResearchGate. [Link]

Structures of inactive retinoblastoma protein reveal multiple mechanisms for cell cycle
control. (2012). Genes & Development. [Link]

DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium lodide. University of
Virginia School of Medicine Flow Cytometry Core Facility. [Link]

Cell Cycle Analysis by Flow Cytometry. (2020). YouTube. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Suchilactone inhibits the growth of acute myeloid leukaemia by inactivating SHP2 - PMC
[pmc.ncbi.nlm.nih.gov]

3. pdf.benchchem.com [pdf.benchchem.com]

4. Control of cell cycle transcription during G1 and S phases - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://journals.biologists.com/jcs/article/121/24/4047/33827/The-G1-S-checkpoint-in-fission-yeast-is-not-a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3083206/
https://pubmed.ncbi.nlm.nih.gov/9233527/
https://www.assaygenie.com/cell-synchronisation-methods
https://www.mdpi.com/1422-0067/23/13/6969
https://www.researchgate.net/figure/A-Western-blot-analysis-performed-with-anti-p21-and-cyclin-D1-antibodies-Line_fig4_320397576
https://genesdev.cshlp.org/content/26/12/1340.full
https://med.virginia.edu/flow-cytometry-core-facility/protocols/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/
https://www.youtube.com/watch?v=s4pWjZ1j4a0
https://www.benchchem.com/product/b12309853?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Effects-of-suchilactone-on-proliferation-of-various-tumour-cells-A-The-chemical_fig1_358478521
https://pmc.ncbi.nlm.nih.gov/articles/PMC8725822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8725822/
https://pdf.benchchem.com/14859/Application_Note_Development_of_a_Cell_Based_Assay_for_Evaluating_Suchilactone_Activity.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4569015/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5. geneglobe.giagen.com [geneglobe.giagen.com]
6. G1/S transition - Wikipedia [en.wikipedia.org]
7. journals.biologists.com [journals.biologists.com]

8. Dephosphorylation of the Retinoblastoma protein (Rb) inhibits cancer cell EMT via Zeb -
PMC [pmc.ncbi.nlm.nih.gov]

9. Retinoblastoma protein - Wikipedia [en.wikipedia.org]

10. p27Kipl and p21Cipl Are Not Required for the Formation of Active D Cyclin-cdk4
Complexes - PMC [pmc.ncbi.nim.nih.gov]

11. Over-expression of cyclin D1 regulates Cdk4 protein synthesis - PMC
[pmc.ncbi.nlm.nih.gov]

12. Serum Starvation Induced Cell Cycle Synchronization Facilitates Human Somatic Cells
Reprogramming - PMC [pmc.ncbi.nlm.nih.gov]

13. bitesizebio.com [bitesizebio.com]

14. Reversible and effective cell cycle synchronization method for studying stage-specific
processes | Life Science Alliance [life-science-alliance.org]

15. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
16. vet.cornell.edu [vet.cornell.edu]

17. ucl.ac.uk [ucl.ac.uk]

18. assaygenie.com [assaygenie.com]

19. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium lodide - Flow
Cytometry Core Facility [med.virginia.edu]

20. m.youtube.com [m.youtube.com]

21. Biological effects of G1 phase arrest compound, sesquicillin, in human breast cancer cell
lines - PubMed [pubmed.ncbi.nim.nih.gov]

22. Enterolactone induces G1-phase cell cycle arrest in non-small cell lung cancer cells by
down-regulating cyclins and cyclin-dependent kinases - PMC [pmc.ncbi.nim.nih.gov]

23. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Investigating Suchilactone-Induced
G1 Cell Cycle Arrest in Cancer Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309853/docs#application-note-investigating-
suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://geneglobe.qiagen.com/us/knowledge/pathways/cell-cycle-g1-s-checkpoint-regulation
https://en.wikipedia.org/wiki/G1/S_transition
https://journals.biologists.com/jcs/article/121/24/4047/30272/The-G1-S-checkpoint-in-fission-yeast-is-not-a
https://pmc.ncbi.nlm.nih.gov/articles/PMC5137485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5137485/
https://en.wikipedia.org/wiki/Retinoblastoma_protein
https://pmc.ncbi.nlm.nih.gov/articles/PMC230308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC230308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6496860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6496860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3329488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3329488/
https://bitesizebio.com/33861/perform-cell-synchronization-specific-cell-cycle-phases/
https://www.life-science-alliance.org/content/8/5/e202403000
https://www.life-science-alliance.org/content/8/5/e202403000
https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://www.vet.cornell.edu/sites/default/files/DNACellCycleAnalysiswithPI.pdf
https://www.ucl.ac.uk/population-health-sciences/sites/population_health_sciences/files/facilities-flowcyt-pi_cell_cycle.pdf_.pdf
https://www.assaygenie.com/blog/flow-cytometry-protocol
https://med.virginia.edu/flow-cytometry-facility/equipment/resources1/protocols/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/
https://med.virginia.edu/flow-cytometry-facility/equipment/resources1/protocols/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/
https://m.youtube.com/watch?v=RbisI3fws_g
https://pubmed.ncbi.nlm.nih.gov/12150857/
https://pubmed.ncbi.nlm.nih.gov/12150857/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5500210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5500210/
https://www.researchgate.net/figure/A-Western-blot-analysis-performed-with-anti-p21-and-cyclin-D1-antibodies-Line-diagram_fig4_272511444
https://www.benchchem.com/product/b12309853/docs#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/product/b12309853/docs#application-note-investigating-suchilactone-induced-g1-cell-cycle-arrest-in-cancer-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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